Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester

• CAS RN: 10423-86-6
• Molecular Formula: C25H26N4O7S
• Molecular Weight: 526.6 g/mol
• IUPAC Name: 2-[N-ethyl-4-[(2-methylsulfonyl-4-nitrophenyl)diazenyl]anilino]ethyl 2-phenoxyacetate
• InChI: InChI=1S/C25H26N4O7S/c1-3-28(15-16-35-25(30)18-36-22-7-5-4-6-8-22)20-11-9-19(10-12-20)26-27-23-14-13-21(29(31)32)17-24(23)37(2,33)34/h4-14,17H,3,15-16,18H2,1-2H3
• InChI Key: JKUPLXDGBBCICA-UHFFFAOYSA-N
• SMILES: CCN(CCOC(=O)COC1=CC=CC=C1)C2=CC=C(C=C2)N=NC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)C

Description

Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester, also known as Sudan III, is an azo dye commonly used in histology and microscopy. It is a bright red powder that is soluble in organic solvents and has a melting point of 199-201°C. Sudan III has a long history of use in scientific research due to its ability to stain lipids and other biological molecules, making it a valuable tool for studying cellular structures and functions.

Mechanism Of Action

The mechanism of action of Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III as a lipid stain involves its ability to bind to the hydrophobic regions of lipids, resulting in a bright red coloration. This binding is thought to occur through both hydrophobic and electrostatic interactions between the dye molecule and the lipid molecules.

Biochemical And Physiological Effects

Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III has no known biochemical or physiological effects on living organisms, as it is primarily used in vitro for staining purposes.

Advantages And Limitations For Lab Experiments

One advantage of using Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III as a lipid stain is its ability to selectively stain neutral lipids, making it a useful tool for studying lipid metabolism and storage in cells. However, Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III has some limitations, including its potential for non-specific staining and its inability to distinguish between different types of neutral lipids.

Future Directions

There are several potential future directions for research involving Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III, including the development of new lipid stains with improved specificity and sensitivity, the use of Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III in conjunction with other staining techniques for more comprehensive analyses of cellular structures and functions, and the exploration of Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III's potential as a therapeutic agent for lipid-related diseases.

Synthesis Methods

Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III can be synthesized using a variety of methods, including the diazo coupling reaction between 4-nitroaniline and 2-amino-4-methylsulfonylphenol. This reaction is carried out in the presence of a coupling agent, such as ethyl 2-bromoacetate, and an organic solvent, such as ethanol. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester III is primarily used in scientific research as a lipid stain, particularly for the detection of neutral lipids such as triglycerides and cholesterol esters. It has also been used to stain other biological molecules, such as proteins and nucleic acids, and as a dye for textile and paper products.